Cas no 93433-53-5 ( )

• Product Name: &nbsp
• CAS No: 93433-53-5
• MF: C₁₆H₁₆O
• MW: 224.297644615173
• CID: 999757
• PubChem ID: 296785
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 3,4-diphenyloxolane
• 3,4-Diphenyltetrahydrofuran
• DTXSID0036637
• NSC-167269
• Q27115991
• AKOS024324765
• CHEBI:34325
• NSC167269
• SCHEMBL11421880
• 93433-53-5
•  

• Inchi： 1S/C16H16O/c1-3-7-13(8-4-1)15-11-17-12-16(15)14-9-5-2-6-10-14/h1-10,15-16H,11-12H2
• InChI Key： BQRJKBFGRQFFMF-UHFFFAOYSA-N
• SMILES： O1CC(C2C=CC=CC=2)C(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 224.12
• Monoisotopic Mass: 224.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.077
• Boiling Point: 336.7°C at 760 mmHg
• Flash Point: 152°C
• Refractive Index: 1.576

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes